Cas no 2137443-56-0 (2-(3-bromophenyl)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,3-thiazolidine-4-carboxylic acid)

• Product Name: 2-(3-bromophenyl)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,3-thiazolidine-4-carboxylic acid
• CAS No: 2137443-56-0
• MF: C₂₅H₂₀BrNO₄S
• MW: 510.399604797363
• CID: 6303672
• PubChem ID: 165477581
• Update Time: 2025-10-30

2-(3-bromophenyl)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-658307
• 2137443-56-0
• 2-(3-bromophenyl)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,3-thiazolidine-4-carboxylic acid

• Inchi： 1S/C25H20BrNO4S/c26-16-7-5-6-15(12-16)23-27(22(14-32-23)24(28)29)25(30)31-13-21-19-10-3-1-8-17(19)18-9-2-4-11-20(18)21/h1-12,21-23H,13-14H2,(H,28,29)
• InChI Key： IEFZKJWLLGHIJQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1N(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C(C(=O)O)CS1

Computed Properties

• Exact Mass: 509.02964g/mol
• Monoisotopic Mass: 509.02964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 92.1Ų

Additional information on 2-(3-bromophenyl)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,3-thiazolidine-4-carboxylic acid

Research Brief on 2-(3-bromophenyl)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,3-thiazolidine-4-carboxylic acid (CAS: 2137443-56-0)

In recent years, the compound 2-(3-bromophenyl)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,3-thiazolidine-4-carboxylic acid (CAS: 2137443-56-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This thiazolidine derivative, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases. The presence of the 9-fluorenylmethoxycarbonyl (Fmoc) protecting group and the bromophenyl moiety makes this compound a valuable intermediate in peptide synthesis and other chemical transformations.

Recent studies have focused on the synthesis and characterization of this compound, highlighting its role as a building block for more complex molecules. Researchers have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), to confirm the structure and purity of 2-(3-bromophenyl)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,3-thiazolidine-4-carboxylic acid. These analyses have provided critical insights into its chemical properties, such as stability under various conditions and reactivity with other functional groups.

One of the key areas of investigation has been the compound's potential as a precursor in the synthesis of biologically active molecules. For instance, its incorporation into peptide chains has been explored to enhance the pharmacokinetic properties of peptide-based drugs. The bromophenyl group offers a site for further functionalization, enabling the introduction of diverse substituents that can modulate the biological activity of the resulting compounds. This versatility has made 2-(3-bromophenyl)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,3-thiazolidine-4-carboxylic acid a valuable tool in medicinal chemistry.

In addition to its synthetic utility, recent research has delved into the biological activities of derivatives derived from this compound. Preliminary studies suggest that thiazolidine-based analogs exhibit promising antimicrobial and anti-inflammatory properties. These findings have spurred further investigations into their mechanism of action and potential therapeutic applications. For example, some derivatives have shown inhibitory effects against specific enzymes involved in inflammatory pathways, making them candidates for the development of new anti-inflammatory drugs.

Despite these advancements, challenges remain in optimizing the synthesis and scalability of 2-(3-bromophenyl)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,3-thiazolidine-4-carboxylic acid. Researchers are exploring greener and more efficient synthetic routes to produce this compound in high yields and purity. Additionally, the need for comprehensive toxicological studies to assess the safety profile of its derivatives is a critical area of ongoing research.

In conclusion, 2-(3-bromophenyl)-3-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,3-thiazolidine-4-carboxylic acid (CAS: 2137443-56-0) represents a promising scaffold in chemical biology and drug discovery. Its structural features and synthetic versatility make it a valuable intermediate for the development of novel therapeutic agents. Continued research efforts are expected to uncover further applications and optimize its use in medicinal chemistry, paving the way for innovative treatments in various disease areas.